Methyl 3-(2-(3-formylphenoxy)ethoxy)benzoate

• IUPAC Name: methyl 3-[2-(3-formylphenoxy)ethoxy]benzoate
• InChI: InChI=1S/C17H16O5/c1-20-17(19)14-5-3-7-16(11-14)22-9-8-21-15-6-2-4-13(10-15)12-18/h2-7,10-12H,8-9H2,1H3
• InChI Key: BOSYWPGYQGOARI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCCOC2=CC=CC(=C2)C=O
• Molecular Formula: C17H16O5
• DSSTOX Substance ID: DTXSID50594787
• Molecular Weight: 300.30 g/mol
• CAS No.: 937601-94-0

Description

Methyl 3-(2-(3-formylphenoxy)ethoxy)benzoate is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Applications: Methyl 3-(2-(3-formylphenoxy)ethoxy)benzoate is used as an intermediate in organic synthesis, particularly in the total synthesis of bisbibenzyls, a class of natural products with various biological activities. This synthesis is facilitated by condensation reactions, as demonstrated in the study by Lou Hong-xiang (2012).

Biological Activities and Applications

• Antiproliferative Properties: A compound closely related to this compound, namely Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate, was found to have promising antiproliferative activities against human cancer cells, as reported by Minegishi et al. (2015). This suggests potential applications in cancer research.

Chemical Behavior and Reactions

• Photochemical Reactions: A study on the photochemistry of related compounds, such as 2-alkoxymethyl-5-methylphenacyl chloride and benzoate, has been conducted to understand their chemical behavior under specific conditions. These findings are crucial for synthetic applications in organic chemistry, as elaborated by Plíštil et al. (2006).

Potential Applications in Material Science

• Chemosensory Applications: Research on compounds like methyl 4-(5-(5-chloro-2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl) benzoate, which bear structural similarities to this compound, highlights their potential use in developing chemosensors, particularly for anion detection. This research, as seen in the study by Ma et al. (2013), opens avenues for new sensory applications.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.